6-(2-Furyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C13H15N5O3S2
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 6-(furan-2-yl)-3-(1-methylsulfonylpiperidin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H15N5O3S2/c1-23(19,20)17-6-2-4-9(8-17)11-14-15-13-18(11)16-12(22-13)10-5-3-7-21-10/h3,5,7,9H,2,4,6,8H2,1H3
• InChI Key: VIJWPXMHOGPYFS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC(C1)C2=NN=C3N2N=C(S3)C4=CC=CO4

Description

6-(2-Furyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a triazolothiadiazole derivative characterized by a 2-furyl group at position 6 and a methylsulfonyl-piperidinyl moiety at position 3. The triazolothiadiazole core is a fused heterocyclic system known for diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Comparison with Similar Compounds

Compounds with Furyl Substituents

Compound Name	Substituents (Position 3/6)	Key Properties/Activities	Synthesis Highlights	Evidence Source
6-(5-Bromofuran-2-yl)-3-(4-tert-butylphenyl)-[1,2,4]triazolo[...]	6: 5-Bromofuran; 3: 4-tert-butylphenyl	Noted for bromine-enhanced electrophilicity; potential halogen bonding	Halogenated furan synthesis via POCl3-mediated cyclization
6-(2,4-Dichlorophenyl)-3-(2-furyl)-[1,2,4]triazolo[...]	6: 2,4-Dichlorophenyl; 3: 2-furyl	Dichlorophenyl enhances lipophilicity; antifungal/antibacterial potential	Microwave-assisted synthesis for higher yields
3-(3,4-Dimethoxyphenyl)-6-(2-fluoro-4-pyridinyl)-[...]	6: Fluoro-pyridinyl; 3: Dimethoxyphenyl	Fluoro and pyridinyl groups improve CNS penetration	Conventional reflux with KOH
Target Compound	6: 2-Furyl; 3: Methylsulfonyl-piperidinyl	Expected enhanced solubility and target specificity (hypothetical)	Likely involves sulfonation and piperidine functionalization (not detailed in evidence)	—

Key Observations :

• The target’s 2-furyl group at position 6 is less sterically hindered than brominated furans (e.g., ), which may reduce metabolic stability but improve synthetic accessibility.
• Methylsulfonyl-piperidinyl at position 3 introduces a polar, hydrogen-bond-accepting group, contrasting with lipophilic tert-butylphenyl or dichlorophenyl substituents.

Compounds with Piperidinyl/Sulfonyl Groups

Compound Name	Substituents (Position 3/6)	Key Properties/Activities	Synthesis Highlights	Evidence Source
6-[2-(2-Furyl)vinyl]-3-(1-piperidinylmethyl)[...]	6: Furylvinyl; 3: Piperidinylmethyl	Piperidinyl enhances basicity; potential CNS activity	Microwave-assisted coupling
N-(2,4-Dimethylphenyl)-6-(4-nitrophenyl)-[...]	3: Dimethylphenylamine; 6: Nitrophenyl	Nitrophenyl enhances electron-withdrawing effects; TNF-α inhibition	Amine coupling under reflux
Target Compound	3: Methylsulfonyl-piperidinyl; 6: Furyl	Hypothetically balances polarity and lipophilicity	Requires sulfonylation of piperidine intermediate	—

Key Observations :

Adamantyl-Containing Derivatives

Compound Name	Substituents (Position 3/6)	Key Properties/Activities	Synthesis Highlights	Evidence Source
3-(Adamantan-1-yl)-6-(2-chloro-6-fluorophenyl)-[...]	3: Adamantyl; 6: Chloro-fluorophenyl	Adamantyl enhances lipophilicity; COX-1/2 inhibition	POCl3-mediated cyclization
6-(1-Adamantyl)-3-(4-fluorophenyl)-[...]	6: Adamantyl; 3: Fluorophenyl	High thermal stability; antiproliferative activity	Column chromatography purification
Target Compound	3: Methylsulfonyl-piperidinyl; 6: Furyl	Less bulky than adamantyl; likely improved solubility	—	—

Key Observations :

• Adamantyl derivatives exhibit strong hydrophobic interactions but may suffer from poor solubility . The target’s furyl and methylsulfonyl groups could mitigate this issue.

Aryl/Heteroaryl-Substituted Derivatives

Compound Name	Substituents (Position 3/6)	Key Properties/Activities	Synthesis Highlights	Evidence Source
3-(1H-Indol-3-yl)-6-(4-iodophenyl)-[...]	3: Indolyl; 6: Iodophenyl	Dual aromatic systems; Bcl-2-targeted anticancer activity	Phosphoryl chloride-mediated cyclization
3-(3-Bromophenyl)-6-(o-tolyloxymethyl)-[...]	3: Bromophenyl; 6: Tolyloxymethyl	Bromine aids crystallography; cholinesterase inhibition	Conventional reflux
Target Compound	3: Methylsulfonyl-piperidinyl; 6: Furyl	Furyl’s smaller size vs. indolyl/iodophenyl may limit π-stacking but improve synthetic yield	—	—

Key Observations :

• Heteroaryl substituents like indolyl or pyridinyl are common in bioactive triazolothiadiazoles, but the target’s furyl group offers a simpler aromatic system for optimization.